Cas no 61709-37-3 (Methanone, (2,4-dichlorophenyl)[5-(1,1-dimethylethyl)-2-hydroxyphenyl]-)

• Product Name: Methanone, (2,4-dichlorophenyl)[5-(1,1-dimethylethyl)-2-hydroxyphenyl]-
• CAS No: 61709-37-3
• MF: C₁₇H₁₆Cl₂O₂
• MW: 323.213743209839
• CID: 469047
• PubChem ID: 521986
• Update Time: 2025-04-19

Methanone, (2,4-dichlorophenyl)[5-(1,1-dimethylethyl)-2-hydroxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,4-dichlorophenyl)[5-(1,1-dimethylethyl)-2-hydroxyphenyl]-
• (5-tert-butyl-2-hydroxyphenyl)-(2,4-dichlorophenyl)methanone
• 61709-37-3
• DTXSID40334811
• 5-tert-Butyl-2',4'-dichloro-2-hydroxybenzophenone
• SCHEMBL10797619

• Inchi： 1S/C17H16Cl2O2/c1-17(2,3)10-4-7-15(20)13(8-10)16(21)12-6-5-11(18)9-14(12)19/h4-9,20H,1-3H3
• InChI Key： ZRPJXEAUDAUFOU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1=C(C=CC(=C1)C(C)(C)C)O)=O)Cl

Computed Properties

• Exact Mass: 322.05288
• Monoisotopic Mass: 322.0527351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3